Cas no 2304634-66-8 ((5-AMINO-2-(METHOXYCARBONYL)PHENYL)BORONIC ACID)

• Product Name: (5-AMINO-2-(METHOXYCARBONYL)PHENYL)BORONIC ACID
• CAS No: 2304634-66-8
• MF: C₈H₁₀BNO₄
• MW: 194.980302333832
• CID: 5703095
• PubChem ID: 129317981
• Update Time: 2023-10-14

(5-AMINO-2-(METHOXYCARBONYL)PHENYL)BORONIC ACID Chemical and Physical Properties

Names and Identifiers

• (5-AMINO-2-(METHOXYCARBONYL)PHENYL)BORONICACID
• 2304634-66-8
• AKOS032961378
• (5-AMINO-2-(METHOXYCARBONYL)PHENYL)BORONIC ACID

• Inchi： 1S/C8H10BNO4/c1-14-8(11)6-3-2-5(10)4-7(6)9(12)13/h2-4,12-13H,10H2,1H3
• InChI Key： MQWDGOZISHNGPZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1B(O)O)N)=O

Computed Properties

• Exact Mass: 195.0702880g/mol
• Monoisotopic Mass: 195.0702880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 458.9±55.0 °C(Predicted)
• pka: 8.17±0.58(Predicted)